molecular formula C12H16N2 B8539040 4-[(Methylisopropylamino)methyl]benzonitrile

4-[(Methylisopropylamino)methyl]benzonitrile

Cat. No.: B8539040
M. Wt: 188.27 g/mol
InChI Key: AGRNQNNXKIYNTC-UHFFFAOYSA-N
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Description

4-[(Methylisopropylamino)methyl]benzonitrile is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

4-[[methyl(propan-2-yl)amino]methyl]benzonitrile

InChI

InChI=1S/C12H16N2/c1-10(2)14(3)9-12-6-4-11(8-13)5-7-12/h4-7,10H,9H2,1-3H3

InChI Key

AGRNQNNXKIYNTC-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(C)CC1=CC=C(C=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 4-bromomethyl-benzonitrile (784 mg, 4 mmol) to a stirring mixture of N-isopropyl-methylamine (730 mg, 10 mmol), triethylamine (1.4 mL, 10 mmol) and THF (20 mL) at room temperature, and stir for 12 h. Dilute the mixture with water and EtOAc. Extract the aqueous layer with EtOAc and wash the organic phase with water and brine. Dry the organic solution over Na2SO4, filter, and concentrate in vacuo. Purify by chromatography on silica gel (12 g) eluting with a gradient of DCM to 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2) to obtain the desired compound (660 mg, 88%). MS (APCI+) m/z: 189 (M+H)+.
Quantity
784 mg
Type
reactant
Reaction Step One
Quantity
730 mg
Type
reactant
Reaction Step Two
Quantity
1.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
88%

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